![molecular formula C8H7BrN2O B3123151 (6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol CAS No. 30489-47-5](/img/structure/B3123151.png)
(6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol
Overview
Description
The compound “(6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol” is a type of organic compound. It has a molecular weight of 227.06 and its IUPAC name is "(6-bromoimidazo [1,2-a]pyridin-2-yl)methanol" . It is used in organic syntheses and as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions .Molecular Structure Analysis
The molecular formula of “this compound” is C8H7BrN2O . The InChI Key is SDEYJBQEUWYUMO-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
The compound “this compound” appears as pale yellow crystals or powder . It has a melting point range of 76.0-82.0°C . It is slightly soluble in water .Scientific Research Applications
Synthesis of Novel Compounds : Research has demonstrated the synthesis of various novel compounds using (6-Bromoimidazo[1,2-a]pyridin-3-yl)methanol or related structures. For instance, Schwerkoske et al. (2005) reported the one-step solution phase synthesis of an array of 3-aminoimidazo[1,2-a]pyridines, highlighting a methodology that represents the first one-pot preparation of these compounds (Schwerkoske, Masquelin, Perun, & Hulme, 2005). Similarly, Shaabani et al. (2009) synthesized bis-3-aminoimidazo[1, 2-a] pyridines, pyrimidines, and pyrazines as extended pi-conjugated systems for the first time (Shaabani, Soleimani, Maleki, & Moghimirad, 2009).
Chemical Reaction Development : The compound has also been used in developing new chemical reactions. Aggarwal et al. (2016) developed a simple and mild protocol towards the regioselective synthesis of 1-aryl/heteroaryl-1-(2-methylimidazo[1,2-a]pyridin-3-yl)methanones (Aggarwal, Singh, Sanz, Claramunt, Torralba, & Torres, 2016).
Catalysis and Material Science : Research has explored its use in catalysis and material science applications. For example, Volpi et al. (2017) reported the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, which showed significant Stokes' shift range, indicating potential use in material science (Volpi, Magnano, Benesperi, Saccone, Priola, Gianotti, Milanesio, Conterosito, Barolo, & Viscardi, 2017).
Medicinal Chemistry : Some studies have looked into the potential medicinal applications of derivatives. Sanghavi et al. (2022) reported the formation of dimerization product [6,6′-biimidazo[1,2-a]pyridine]-2,2′-dicarboxamide derivatives from 6-bromoimidazo[1,2-a]pyridine-2-carboxylate, with applications in anti-cancer and anti-TB agents (Sanghavi, Sriram, Kumari, & Kapadiya, 2022).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds, such as imidazo[1,2-a]pyridines, have been used as pharmacophores for many molecules with significant biological and therapeutic value .
Mode of Action
It’s known that n-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions .
Biochemical Pathways
It’s known that aberrant expression of the phosphatidylinositol 3-kinase (pi3k) signaling pathway is often associated with tumorigenesis, progression, and poor prognosis .
Result of Action
It’s known that it inhibited rab11a prenylation at a concentration of 25 μm .
Action Environment
Properties
IUPAC Name |
(6-bromoimidazo[1,2-a]pyridin-3-yl)methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O/c9-6-1-2-8-10-3-7(5-12)11(8)4-6/h1-4,12H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJSGJIBYPNOLBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1Br)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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